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Compound of Interest

Compound Name:
2-chloro-4-nitrobenzyl 4-

bromobenzoate

Cat. No.: B5012493

Get Quote

Executive Summary & Application Scope
2-chloro-4-nitrobenzyl 4-bromobenzoate is a specialized derivative used to "tag" carboxylic

acids (specifically 4-bromobenzoic acid) or to validate the reactivity of 2-chloro-4-nitrobenzyl

bromide (a protecting group reagent).

Unlike simple benzyl esters, the CNB-BrBz molecule possesses unique "self-indicating"

properties:

UV/Vis Sensitivity: The nitro group (

) confers strong absorbance at 254 nm and ~280 nm.

Isotopic Fingerprint: The combination of Chlorine (

) and Bromine (

) creates a distinct mass spectral pattern (M, M+2, M+4) that eliminates false positives in
complex matrices.
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Crystallographic Phasing: The heavy atoms allow for ab initio phase determination in X-ray

diffraction studies.

Chemical Identity & Theoretical Properties
Before experimental validation, establish the theoretical baseline.

Property Value / Description

IUPAC Name (2-chloro-4-nitrophenyl)methyl 4-bromobenzoate

Molecular Formula

Molecular Weight 370.58 g/mol

Monoisotopic Mass
368.94 g/mol (

)

Melting Point (Predicted)

110–115 °C (Higher than simple benzyl esters

due to

-stacking of nitro groups)

Solubility
High: DMSO, DMF, Acetone, DCM. Low: Water,

Hexane.

Characterization Workflow (Self-Validating Protocol)
The following diagram illustrates the logical flow for qualifying this standard. Each step acts as

a gatekeeper for the next.
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Figure 1: Step-wise qualification workflow ensuring material integrity before advanced spectral

analysis.

Detailed Experimental Protocols
A. Structural Confirmation: NMR Spectroscopy
Objective: Confirm the ester linkage and the substitution pattern of both aromatic rings.

Solvent: DMSO-

or CDCl

.

Expected Signals (Self-Validation Logic):

The Benzoate Ring (AA'BB'): Look for two doublets (or roofed doublets) integrating to 2H

each around 7.6–7.9 ppm. The bromine substituent creates a symmetric para-substitution

pattern.

The Benzylic Methylene (

): A sharp singlet integrating to 2H.

Shift Logic: Normal benzyl is ~5.1 ppm. The ortho-chloro and para-nitro groups are

electron-withdrawing, shifting this signal downfield to ~5.50–5.60 ppm.
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The Nitrobenzyl Ring (ABC System):

H-3 (ortho to Cl/NO2): A doublet (small coupling) at very low field (~8.3 ppm) due to the

deshielding of both adjacent groups.

H-5/H-6: A doublet and a doublet-of-doublets in the 7.6–8.0 ppm range.

B. Mass Spectrometry: The Isotope Fingerprint
Objective: Unequivocal identification using the unique Br/Cl isotopic signature. Method: ESI(+)

or APCI(+).

Unlike standard organic molecules, CNB-BrBz has a distinct "M+2" and "M+4" pattern due to

natural isotopes:

(75%) /

(25%)

(50%) /

(50%)

Validation Criteria: You must observe a triplet-like cluster for the molecular ion

or

:

Base Peak (M): Contains

.

M+2 Peak: Approx. 130% intensity of Base Peak (Contributions from

and

).

M+4 Peak: Approx. 30% intensity of Base Peak (Contains
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).

If this ratio deviates significantly, the sample is contaminated with non-halogenated impurities.

C. HPLC Purity Assay
Objective: Quantify purity using the high UV absorptivity of the nitro-chromophore.

Parameter Condition

Column
C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x

4.6 mm, 3.5 µm

Mobile Phase A Water + 0.1% Formic Acid

Mobile Phase B Acetonitrile + 0.1% Formic Acid

Gradient 50% B to 90% B over 15 min

Flow Rate 1.0 mL/min

Detection
254 nm (Benzoate/Nitro overlap) and 280 nm

(Specific for Nitro)

Retention
Expected to elute after simple benzyl benzoate

due to the lipophilic Br/Cl atoms.

Comparative Performance Guide
This section compares 2-chloro-4-nitrobenzyl 4-bromobenzoate against common

alternatives to justify its selection.

Comparison Table: Derivatization Standards
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Feature
CNB-BrBz (This

Product)

PNB-BrBz (p-

Nitrobenzyl)
Phenacyl Esters

UV Sensitivity
High (Nitro +

Benzoate)
High Moderate

Crystallinity

Excellent (Cl/Br

halogen bonding

promotes lattice

stability)

Good Variable

MS Selectivity
Superior (Unique

M/M+2/M+4 pattern)

Poor (Only M/M+2

from Br)
Moderate

Stability

High (Steric hindrance

from ortho-Cl prevents

hydrolysis)

Moderate
Low (Phenacyl esters

are labile)

NMR Clarity

High (Cl breaks

symmetry, distinct

shifts)

Moderate (Symmetric

AA'BB' overlaps)
High

Why choose the "2-chloro" variant?
The ortho-chloro substituent is not merely structural; it provides steric protection to the ester

bond. In hydrolysis studies, the CNB-BrBz standard will demonstrate a longer half-life than the

PNB analog, making it a more robust standard for long-sequence autosampler runs where

solution stability is critical.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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